1-Chloro-2,6-dimethoxy-4-iodobenzene

• Molecular Formula: C8H8ClIO2
• Molecular Weight: 298.50 g/mol
• IUPAC Name: 2-chloro-5-iodo-1,3-dimethoxybenzene
• InChI: InChI=1S/C8H8ClIO2/c1-11-6-3-5(10)4-7(12-2)8(6)9/h3-4H,1-2H3
• InChI Key: RZSCGLIHJLHASZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1Cl)OC)I

Description

1-Chloro-2,6-dimethoxy-4-iodobenzene is a useful research compound. Its molecular formula is C8H8ClIO2 and its molecular weight is 298.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-3,5-dimethoxyaniline (2) (6.61 g, 35.2 mmol) was added to a mixture of sulfuric acid (9.39 mL, 176 mmol) and H2O (100 mL) at 00° C. Sodium nitrite (3.16 g, 45.8 mmol) was added and the reaction mixture was stirred at 0° C. for 30 min. The mixture was added to a pre-warmed mixture of sodium iodide (21.1 g, 141 mmol), iodine (4.47 g, 17.6 mmol), sulphuric acid (8 mL) and H2O (100 mL) at 80° C. and the resulting mixture was heated at reflux for 30 min. The mixture was allowed to cool to RT and then 40% sodium thiosulfate solution (200 mL) was added. The product was extracted with EtOAc (300 mL), the solvent was removed in vacuo and the residue was purified by silica gel chromatography (120 g, 0-50% EtOAc in isohexanes) to afford 2-chloro-5-iodo-1,3-dimethoxybenzene (3) (7.16 g, 67% yield).